Cas no 1806426-88-9 (4-Methylbenzo[d]oxazole-2-carboxamide)

• Product Name: 4-Methylbenzo[d]oxazole-2-carboxamide
• CAS No: 1806426-88-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 4818886
• Update Time: 2025-05-22

4-Methylbenzo[d]oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzo[d]oxazole-2-carboxamide

• Inchi： 1S/C9H8N2O2/c1-5-3-2-4-6-7(5)11-9(13-6)8(10)12/h2-4H,1H3,(H2,10,12)
• InChI Key： CRSSGKLOMMQKRR-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=NC2=C1C=CC=C2C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 1.3
• Topological Polar Surface Area: 69.1

Additional information on 4-Methylbenzo[d]oxazole-2-carboxamide

Introduction to 4-Methylbenzo[d]oxazole-2-carboxamide (CAS No 1806426-88-9)

The compound4-Methylbenzo[d]oxazole-2-carboxamide, identified by the CAS registry numberCAS No 1806426-88-9, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of oxazoles, which are heterocyclic aromatic compounds containing a five-membered ring with one oxygen and one nitrogen atom. The presence of the methyl group at the 4-position and the carboxamide group at the 2-position imparts unique chemical and physical properties to this molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of4-Methylbenzo[d]oxazole-2-carboxamide in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's structural features, including its aromaticity and functional groups, enable it to interact with biological targets in a highly specific manner, which is crucial for drug efficacy.

In addition to its biomedical applications, this compound has also found relevance in material science, where it is being explored for use in advanced materials such as organic semiconductors and optoelectronic devices. The research into its electronic properties has revealed promising results, suggesting that it could be a valuable component in next-generation electronic materials.

The synthesis of4-Methylbenzo[d]oxazole-2-carboxamide involves a series of carefully designed chemical reactions that ensure high purity and yield. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and improving scalability for industrial applications.

Moreover, the environmental impact of this compound has been a focus of recent studies. Researchers are investigating its biodegradability and potential toxicity to ensure that its use does not pose risks to ecosystems or human health. These studies are essential for the sustainable development and application of this compound in various industries.

In conclusion,4-Methylbenzo[d]oxazole-2-carboxamide (CAS No 1806426-88-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with ongoing research into its synthesis, applications, and environmental impact, position it as a key molecule in both academic research and industrial innovation.